Cas no 1361118-69-5 (1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride)

• Product Name: 1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride
• CAS No: 1361118-69-5
• MF: C₁₅H₂₄Cl₂N₂O₂
• MW: 335.269262313843
• MDL: MFCD21606196
• CID: 4697146
• Update Time: 2025-07-17

1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(3-pyridin-3-yl-propyl)-piperidine-2-carboxylic acid dihydrochloride
• 1-methyl-2-[3-(pyridin-3-yl)propyl]piperidine-2-carboxylic acid dihydrochloride
• 1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride

• MDL： MFCD21606196
• Inchi： 1S/C15H22N2O2.2ClH/c1-17-11-3-2-8-15(17,14(18)19)9-4-6-13-7-5-10-16-12-13;;/h5,7,10,12H,2-4,6,8-9,11H2,1H3,(H,18,19);2*1H
• InChI Key： GMNLSAGVWRWJNI-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1(CCCC2C=NC=CC=2)CCCCN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 309
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride

Comprehensive Overview of 1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride (CAS No. 1361118-69-5)

1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride (CAS No. 1361118-69-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative is characterized by its unique structural features, including a pyridin-3-ylpropyl moiety and a carboxylic acid group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents targeting neurological and metabolic disorders.

The compound's CAS number 1361118-69-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure, featuring a piperidine ring and a pyridine substituent, makes it a versatile intermediate in organic synthesis. Recent studies have explored its potential as a modulator of specific biological pathways, aligning with current trends in precision medicine and personalized therapeutics. This has led to increased searches for "1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid uses" and "CAS 1361118-69-5 applications" in scientific literature.

In the context of modern drug development, 1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride is often discussed alongside topics like "small molecule inhibitors" and "structure-activity relationships." Its dihydrochloride salt form enhances solubility, a property highly valued in formulation research. The compound's relevance to neurodegenerative diseases has also sparked interest, with queries such as "piperidine derivatives in Alzheimer's research" becoming more frequent in academic search engines.

Quality control of CAS 1361118-69-5 involves rigorous analytical techniques including HPLC and mass spectrometry, addressing the growing demand for "high-purity pharmaceutical intermediates." The compound's stability profile under various pH conditions makes it suitable for further derivatization, a feature highlighted in recent publications about "drug-like properties optimization." These aspects position it as a valuable tool for medicinal chemists exploring new chemical entities.

From a synthetic chemistry perspective, the preparation of 1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid involves multi-step organic transformations that are frequently searched as "piperidine synthesis methods." The dihydrochloride salt formation represents a crucial purification step, ensuring the compound meets pharmaceutical-grade standards. This aligns with industry concerns about "reproducible synthetic protocols" and "scale-up challenges" in API manufacturing.

Emerging research directions for this compound include its potential as a scaffold for developing allosteric modulators, particularly in the field of G-protein coupled receptors (GPCRs). Such applications have driven searches for "piperidine-based GPCR ligands" and "neuropharmacological compounds." The scientific community continues to investigate its physicochemical properties, with particular focus on its logP and pKa values, which are critical for drug absorption studies.

Environmental and safety considerations for 1361118-69-5 follow standard laboratory protocols, with increasing attention to "green chemistry approaches" in its synthesis. The compound's storage requirements and handling precautions are frequently addressed in technical documentation, responding to queries about "stable pharmaceutical intermediates storage." These practical aspects complement the theoretical interest in its molecular structure and potential applications.

In summary, 1-Methyl-2-(3-pyridin-3-ylpropyl)piperidine-2-carboxylic acid;dihydrochloride represents an important chemical entity with diverse research applications. Its CAS registry number 1361118-69-5 ensures proper identification across global chemical inventories, while its structural features continue to inspire novel therapeutic strategies. The compound's relevance to contemporary drug discovery challenges ensures its ongoing investigation in both academic and industrial settings.